1-(Cyclohexylmethyl)-2,3-dihydroquinolin-4-one
Description
Synthesis Analysis
The synthesis of dihydroquinolinone derivatives is often achieved through cyclization reactions. For instance, a base-catalyzed tandem cyclization process is used to construct the 3,4-dihydroisoquinolin-2(1H)-one core, which is a key structural component in many natural products . Another approach involves a 'one-pot' sequence that includes a Photo-Fries transposition, followed by tandem reduction-cyclization, to synthesize 1-cyclohexylmethyl tetrahydroisoquinoline derivatives . Additionally, a three-step reaction involving imidization, Michael reaction-intermolecular cyclization, and alkylation is employed to synthesize 1-(Prop-2-yn-1-yl)-7,8-dihydroquinoline-2,5(1H,6H)-dione . Lewis acid-catalyzed cyclization is another method used to synthesize 1-formyl-1,2-dihydroquinoline derivatives .
Molecular Structure Analysis
The molecular structures of the synthesized compounds are confirmed using various analytical techniques such as NMR, HR-MS, and 2D NMR . For example, the synthesis of {4-[(Z)-4-(arylimino)-3,4-dihydroquinazolin-2(1H)-ylidene]cyclohexa-2,5-dien-1-ylidene}malononitrile derivatives is confirmed through elemental analysis, IR, NMR, and mass spectrometry data . X-ray diffraction analysis is also used to determine the structure of certain complex molecules, such as 1H-pyrazolo[3,4-c]isoquinolin-1-ones .
Chemical Reactions Analysis
The dihydroquinolinone derivatives undergo various chemical reactions, including Knoevenagel condensation, which is used to synthesize 4-cyano-3-ethoxy-1-hydroxy-5,6,7,8-tetrahydroisoquinoline . This reaction involves the condensation of 2-carbethoxycyclohexanone and malononitrile, followed by oxidation and other steps to confirm the structure of the synthesized compounds .
Physical and Chemical Properties Analysis
While the provided papers do not directly discuss the physical and chemical properties of "1-(Cyclohexylmethyl)-2,3-dihydroquinolin-4-one", they do provide insights into the properties of related compounds. The physical properties such as solubility, melting points, and boiling points can be inferred from the structural similarities, while the chemical properties like reactivity and stability can be deduced from the reactions and synthesis methods described [1-7].
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various cellular proteins involved in cancer pathogenesis
Mode of Action
It is known that similar compounds can alter the hyper/hypomethylation of human cancer suppressor gene promoters, proto-oncogene promoters, and the whole genome, causing low/high expression or gene mutation of related genes . This suggests that 1-(Cyclohexylmethyl)-2,3-dihydroquinolin-4-one may interact with its targets in a similar manner.
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, including those involved in cell biology
Pharmacokinetics
Similar compounds have been found to have various pharmacokinetic properties
Result of Action
Similar compounds have been associated with slurred speech, confusion, lethargy, and lack of coordination in cases of driving under the influence
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-(Cyclohexylmethyl)-2,3-dihydroquinolin-4-one. For example, the distribution of similar compounds in soils is determined by factors such as anthropogenic behaviors, soil type, properties of the compounds, seasonal variation, etc
properties
IUPAC Name |
1-(cyclohexylmethyl)-2,3-dihydroquinolin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO/c18-16-10-11-17(12-13-6-2-1-3-7-13)15-9-5-4-8-14(15)16/h4-5,8-9,13H,1-3,6-7,10-12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUCKGEKXPYQOBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCC(=O)C3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1379241-08-3 |
Source
|
| Record name | 1-(cyclohexylmethyl)-1,2,3,4-tetrahydroquinolin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl (5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate](/img/structure/B2524815.png)
![2-[4-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]sulfonylbenzonitrile](/img/structure/B2524826.png)
![2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B2524830.png)
